2-Methyl-5-nitro-4-(4-o-tolyl-piperazin-1-yl)-benzoic acid

• IUPAC Name: 2-methyl-4-[4-(2-methylphenyl)piperazin-1-yl]-5-nitrobenzoic acid
• InChI: InChI=1S/C19H21N3O4/c1-13-5-3-4-6-16(13)20-7-9-21(10-8-20)17-11-14(2)15(19(23)24)12-18(17)22(25)26/h3-6,11-12H,7-10H2,1-2H3,(H,23,24)
• InChI Key: XNTGRHMIKOJWKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3=C(C=C(C(=C3)C)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

2-Methyl-5-nitro-4-(4-o-tolyl-piperazin-1-yl)-benzoic acid (MNPTBP) is a synthetic compound that has been widely studied for its potential applications in a variety of scientific fields. It is an aromatic heterocyclic compound, containing both an aromatic ring and a piperazine ring. MNPTBP has been used as a model compound for investigating the effects of nitro-aromatic compounds on biological systems.

Scientific Research Applications

Metabolism in Novel Antidepressants

One significant application of a similar compound, Lu AA21004, involves its metabolism, which results in various metabolites including a benzylic alcohol that further oxidizes to a related benzoic acid compound. This process involves enzymes such as CYP2D6, CYP2C9, CYP3A4/5, and CYP2A6 (Hvenegaard et al., 2012).

Synthesis for Anthelmintic Activity

Synthetic derivatives of piperazine, similar to the compound , have been studied for their potential anthelmintic activity. For instance, methyl-5-(4-salicyloyl-piperazin-1-yl)-benzimidazole-2-carbamates were synthesized and found to be effective in reducing various stages of Trichinella spiralis larvae in experimental mice (Raviña et al., 1993).

Anti-Tuberculosis Applications

A related compound, 5-nitro-furan-2-carboxylic acid 4-(4-benzyl-piperazin-1-yl)-benzylamide, exhibited potential as an anti-tuberculosis agent, although its bioavailability was limited. Modifications to its structure, including the addition of nitrogen atoms and expansion of its aromatic ring, were explored to improve its pharmacological profile (Tangallapally et al., 2006).

Antibacterial and Enzyme Inhibitory Activities

Novel bis(pyrazole-benzofuran) hybrids with a piperazine linker have shown significant antibacterial and enzyme inhibitory activities, including against strains like E. coli, S. aureus, and S. mutans. One compound in particular exhibited potent MurB inhibitory activity, which is significant for addressing bacterial resistance (Mekky & Sanad, 2020).

Anti-Inflammatory Properties

Certain novel piperazine-linked compounds demonstrated significant in vitro anti-inflammatory activity, highlighting another potential application of piperazine derivatives in pharmaceutical research (Ahmed et al., 2017).

Anti-HIV Activity

Piperazinyl nitroimidazole derivatives were evaluated for their potential as non-nucleoside reverse transcriptase inhibitors in anti-HIV treatments, with some compounds showing promise in inhibiting HIV-1 and HIV-2 in cell models (Al-Masoudi et al., 2007).

Synthesis routes and methods

Procedure details

To a stirred solution of 4-fluoro-2-methyl-5-nitro-benzoic acid (5.0 g, 25.10 mmol) in anhydrous DMF (100 mL), potassium carbonate (10.4 g, 75.3 mmol) was added under N2 atmosphere followed by 1-o-tolyl-piperazine 2 HCl (8.13 g, 32.6 mmol). The reaction mixture was allowed to stir at room temperature overnight. The progress of the reaction was checked by TLC, upon completion of the reaction, solvent was removed in vacuo. The residue obtained was acidified with conc. HCl (≈pH=2-3). Yellow solid obtained was filtered and washed with water (3×75 mL), diethyl ether and dried under vacuo to obtain the pure product 2-methyl-5-nitro-4-(4-o-tolyl-piperazin-1-yl)-benzoic acid. Yield (6.5 g, 73%; and yellow solid).